(+)-Abscisic acid

• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• InChI: InChI=1S/C15H20O4/c1-10(7-13(17)18)5-6-15(19)11(2)8-12(16)9-14(15,3)4/h5-8,19H,9H2,1-4H3,(H,17,18)/t15-/m1/s1
• InChIKey: JLIDBLDQVAYHNE-OAHLLOKOSA-N

(+)-Abscisic Acid: Native Phytohormone for Stress Research

(+)-Abscisic acid [(+)-ABA, (S)-(+)-2-cis-ABA, CAS 21293-29-8] is the naturally occurring enantiomer of the sesquiterpenoid plant hormone abscisic acid. It functions as a central regulator of plant responses to drought, salinity, and cold stress through binding to the PYR/PYL/RCAR family of intracellular receptors, which subsequently inhibit type 2C protein phosphatases (PP2Cs) to activate downstream stress-response pathways . Unlike its synthetic racemic counterpart, (+)-ABA is the endogenous ligand produced by plants from carotenoid precursors and is the reference standard against which all ABA receptor agonists and antagonists are benchmarked [1]. Commercially, (+)-ABA is supplied as an analytical standard with ≥98% purity (HPLC) and a defined specific optical rotation of [α]/D 415±10° (c = 0.1 in ethanol), enabling reproducible receptor-binding and physiological studies .

• [1] Park S-Y, Fung P, Nishimura N, et al. Abscisic acid inhibits type 2C protein phosphatases via the PYR/PYL family of START proteins. Science. 2009;324(5930):1068-1071. doi:10.1126/science.1173041. View Source

Why Racemic or (−)-ABA Cannot Replace (+)-ABA

Although racemic ABA (RS-ABA) and the unnatural (-)-R-enantiomer are commercially available at lower cost, substituting them for (+)-ABA introduces quantifiable functional divergence that compromises experimental reproducibility and field efficacy. The PYR/PYL receptor family exhibits ligand stereoselectivity: while (+)-ABA activates the full panel of dimeric and monomeric receptors, (-)-ABA shows differential potency across receptor subtypes and fails to elicit stomatal closure—a hallmark ABA response—in multiple species [1]. Furthermore, the two enantiomers undergo enantioselective metabolism and soil degradation, with (S)-(+)-ABA being degraded 2- to 7-fold faster than (R)-(-)-ABA, leading to divergent residence times and biological effects in soil-applied or long-duration experiments [2]. Synthetic agonists such as pyrabactin and opabactin, while potent, display restricted or altered receptor activation profiles—pyrabactin acts as an antagonist at PYL2—making them unsuitable as universal ABA surrogates [3]. These stereochemical, metabolic, and receptor-selectivity differences mean that only the (+)-enantiomer faithfully reproduces the full native ABA signaling response.

• [1] Milborrow BV. A distinction between the fast and slow responses to abscisic acid. Aust J Plant Physiol. 1980;7(6):749-754. doi:10.1071/PP9800749. View Source
• [2] Gámiz B, Hermosín MC, Celis R. Sorption, persistence and leaching of abscisic acid in agricultural soils: an enantiomer-selective study. Geoderma. 2016;269:112-118. doi:10.1016/j.geoderma.2016.01.024. View Source
• [3] Melcher K, Xu Y, Ng L-M, et al. Identification and mechanism of ABA receptor antagonism. Nat Struct Mol Biol. 2010;17(9):1102-1108. doi:10.1038/nsmb.1887. View Source

Comparative Evidence: (+)-ABA vs Enantiomers and Agonists

Maize Cell Growth Inhibition: (+)-ABA vs (−)-ABA

In a direct head-to-head comparison using maize (Zea mays L. cv Black Mexican Sweet) suspension-cultured cells, (+)-ABA inhibited cell growth with an IC50 of approximately 1 µM, whereas the unnatural enantiomer (-)-ABA required approximately 10 µM to achieve 50% inhibition—a 10-fold potency advantage for the natural enantiomer [1]. The major metabolite of (+)-ABA, (-)-phaseic acid, was 50-fold less potent (IC50 ≈ 50 µM), while (-)-7'-hydroxyABA (a metabolite specific to (-)-ABA degradation) was essentially inactive (IC50 ≈ 500 µM) [1]. This establishes that both the parent compound's intrinsic activity and the biological activity of its metabolic products differ substantially between enantiomers.

Evidence Dimension	Growth inhibition IC50 in maize suspension cells
Target Compound Data	(+)-ABA IC50 ≈ 1 µM
Comparator Or Baseline	(-)-ABA IC50 ≈ 10 µM; (-)-phaseic acid IC50 ≈ 50 µM; (-)-7'-hydroxyABA IC50 ≈ 500 µM
Quantified Difference	(+)-ABA is ~10-fold more potent than (-)-ABA; ~50-fold more potent than its primary metabolite (-)-PA
Conditions	Zea mays L. cv Black Mexican Sweet suspension-cultured cells, 10 µM applied concentration, 28°C, 24 h incubation

Why This Matters

Researchers requiring maximal growth-inhibitory activity at the lowest applied concentration should select (+)-ABA over (-)-ABA or racemic mixtures, as a 10-fold potency difference directly impacts the working concentration range, cost-per-experiment, and off-target exposure levels.

• [1] Balsevich JJ, Cutler AJ, Lamb N, et al. Response of cultured maize cells to (+)-abscisic acid, (-)-abscisic acid, and their metabolites. Plant Physiol. 1994;106(1):135-142. doi:10.1104/pp.106.1.135. NRC Publications Archive. View Source

ABA Enantiomer Metabolism in Maize Cells

At a 10 µM concentration in maize suspension cells, (+)-ABA was completely metabolized within 24 hours, with (-)-phaseic acid [(-)-PA] identified as the major product via the canonical 8'-hydroxylation pathway [1]. In contrast, (-)-ABA was less than 50% metabolized under identical conditions and was primarily converted to (-)-7'-hydroxyABA [(-)-7'-HOABA]—a product of the alternative 7'-hydroxylation pathway—along with (+)-PA and ABA glucose ester [1]. The subcellular localization of metabolism also differed: (+)-ABA was oxidized inside the cell, whereas (-)-ABA was converted at the cell surface, reflecting differential membrane permeability of the enantiomers and their respective metabolites [1]. No racemization at C-1' was observed for either enantiomer [1].

Evidence Dimension	Extent of metabolism at 24 h and major metabolic pathway
Target Compound Data	(+)-ABA: >50% metabolized within 24 h; major product = (-)-phaseic acid (8'-hydroxylation pathway); intracellular oxidation
Comparator Or Baseline	(-)-ABA: <50% metabolized within 24 h; major product = (-)-7'-hydroxyABA (7'-hydroxylation pathway); cell-surface conversion
Quantified Difference	(+)-ABA is metabolized at least 2-fold more extensively than (-)-ABA within 24 h, with divergent primary metabolite identities and sites of conversion
Conditions	Zea mays L. cv Black Mexican Sweet suspension cells, 10 µM substrate, 28°C, HPLC analysis of cells and medium

Why This Matters

The metabolic fate of ABA enantiomers diverges not only in rate but in pathway and site of catabolism, meaning that (-)-ABA and racemic ABA generate different metabolite profiles in planta. For metabolomic studies or applications where metabolite bioactivity is relevant, (+)-ABA is the only enantiomer that recapitulates endogenous ABA catabolism.

• [1] Balsevich JJ, Cutler AJ, Lamb N, et al. Response of cultured maize cells to (+)-abscisic acid, (-)-abscisic acid, and their metabolites. Plant Physiol. 1994;106(1):135-142. doi:10.1104/pp.106.1.135. NRC Publications Archive. View Source

ABA Enantiomer Persistence in Soil

In incubation experiments across three agricultural soils, the degradation of racemic ABA was consistently enantioselective: the natural (S)-(+)-enantiomer exhibited a dissipation half-life (DT50) of less than 4 days, whereas the unnatural (R)-(-)-enantiomer persisted longer with DT50 values exceeding 8 days [1]. In a separate study using organoclay- and biochar-amended soils, the half-life of (S)-ABA was determined to be 3 days compared to 21 days for (R)-ABA, representing a 7-fold difference in persistence [2]. Furthermore, column leaching experiments revealed that soil leachates were enriched in the (R)-(-)-enantiomer, confirming that the enantiomers exhibit differential mobility through the soil profile [1]. Sorption was non-enantioselective and occurred only in acidic soils near the pKa (4.8) of ABA [1].

Evidence Dimension	Soil dissipation half-life (DT50) and leaching behavior
Target Compound Data	(S)-(+)-ABA: DT50 < 4 days (Gámiz 2016); t1/2 = 3 days in unamended soil (Gámiz 2017)
Comparator Or Baseline	(R)-(-)-ABA: DT50 > 8 days (Gámiz 2016); t1/2 = 21 days in unamended soil (Gámiz 2017)
Quantified Difference	2- to 7-fold longer soil persistence for (R)-(-)-ABA compared to (S)-(+)-ABA, depending on soil type and amendment; column leachates enriched in (R)-enantiomer
Conditions	Three agricultural soils (pH 4.8–alkaline), 24-h batch sorption, incubation and column leaching experiments; organoclay- and biochar-amended soils

Why This Matters

For soil-applied agrochemical or biopesticide formulations, the choice of enantiomer directly governs product half-life in the environment. (+)-ABA's shorter soil persistence may be advantageous for rapid-onset, short-duration effects, while racemic ABA's longer persistence from the (R)-enantiomer component must be factored into environmental fate assessments and re-application intervals.

• [1] Gámiz B, Hermosín MC, Celis R. Sorption, persistence and leaching of abscisic acid in agricultural soils: an enantiomer-selective study. Geoderma. 2016;269:112-118. doi:10.1016/j.geoderma.2016.01.024. View Source
• [2] Gámiz B, Cox L, Hermosín MC, Celis R. Assessing the effect of organoclays and biochar on the fate of abscisic acid in soil. J Agric Food Chem. 2017;65(1):29-38. doi:10.1021/acs.jafc.6b03668. View Source

Receptor Selectivity: ABA vs Pyrabactin

In yeast two-hybrid assays testing receptor-PP2C interactions, (+)-ABA functioned as a pan-agonist, activating all three tested dimeric ABA receptors—PYR1, PYL1, and PYL2—as demonstrated by their ABA-dependent interaction with the PP2C proteins HAB1 and AHG3 [1]. In contrast, the synthetic sulfonamide pyrabactin acted as an agonist of PYR1 and PYL1 but unexpectedly behaved as an antagonist of PYL2, failing to promote PYL2-PP2C interaction [1]. Crystal structures of the PYL2-pyrabactin complex revealed that pyrabactin binds within the ABA-binding pocket but does not induce the gate-closed conformation required for PP2C docking, explaining its receptor-selective antagonism [1]. This receptor-level divergence means pyrabactin cannot substitute for (+)-ABA in assays or applications requiring PYL2-mediated signaling.

Evidence Dimension	Receptor activation profile across dimeric PYR/PYL family members
Target Compound Data	(+)-ABA: agonist of PYR1, PYL1, and PYL2 (promotes interaction with HAB1 and AHG3 PP2Cs)
Comparator Or Baseline	Pyrabactin: agonist of PYR1 and PYL1; antagonist of PYL2 (does not promote PYL2-PP2C interaction)
Quantified Difference	Qualitative difference in PYL2 activation: (+)-ABA = agonist; pyrabactin = antagonist. PYR1 and PYL1 activated by both.
Conditions	Yeast two-hybrid assay with AD-fused PYR/PYL receptors and PP2C baits (HAB1, AHG3); crystallographic analysis of PYL2-pyrabactin complex

Why This Matters

Scientists using ABA receptor agonists for functional dissection of signaling pathways or for drought tolerance screening must recognize that pyrabactin and certain synthetic agonists produce an incomplete receptor activation profile. Only (+)-ABA activates the full complement of dimeric receptors, making it the essential reference ligand for target engagement studies and high-throughput screening of novel agonists.

• [1] Melcher K, Xu Y, Ng L-M, et al. Identification and mechanism of ABA receptor antagonism. Nat Struct Mol Biol. 2010;17(9):1102-1108. doi:10.1038/nsmb.1887. View Source

Enantioselective Stomatal Closure

In epidermal strip assays using Commelina communis and Tropaeolum species, (+)-ABA induced rapid stomatal closure, whereas (-)-ABA was completely ineffective [1]. This fast stomatal response represents one of the most agriculturally relevant ABA functions—reducing transpirational water loss under drought. Notably, while both enantiomers equally inhibit seed germination and growth (slow responses), the fast stomatal closure response is strictly enantioselective, indicating that distinct receptor mechanisms govern fast versus slow ABA responses [1]. This finding has been corroborated by chiral synthesis studies showing that only the (1'S,2'S)-isomer of 2',3'-dihydroABA induces substantial stomatal closure in Commelina communis [2].

Evidence Dimension	Stomatal closure induction in isolated epidermal strips
Target Compound Data	(+)-ABA: induces rapid stomatal closure
Comparator Or Baseline	(-)-ABA: no stomatal closure activity
Quantified Difference	Qualitative all-or-none difference: (+)-ABA active; (-)-ABA inactive for fast stomatal response
Conditions	Epidermal strips of Commelina communis and Tropaeolum spp.; published by Milborrow (1980)

Why This Matters

For agrochemical applications targeting drought tolerance through reduced transpiration, or for guard cell signaling research, the use of (+)-ABA is mandatory. Racemic ABA would deliver only half the active stomatal-closing agent, and (-)-ABA alone would fail to elicit the desired anti-transpirant effect, making enantiomeric purity a critical procurement specification.

• [1] Milborrow BV. A distinction between the fast and slow responses to abscisic acid. Aust J Plant Physiol. 1980;7(6):749-754. doi:10.1071/PP9800749. View Source
• [2] Nakano S, Todoroki Y, Hirai N, Ohigashi H. Chiral synthesis and stomatal closure activities of gamma-pseudo- and dihydro-abscisic acids. Biosci Biotechnol Biochem. 1997;61(10):1738-1741. View Source

Key Applications of (+)-Abscisic Acid

Guard Cell Signal Transduction and Stomatal Movement Research

For electrophysiological, biochemical, and imaging studies of ABA-induced stomatal closure in model species such as Commelina communis, Vicia faba, and Arabidopsis thaliana, (+)-ABA is the only ligand that reliably elicits the rapid stomatal response [1]. The established enantioselectivity—where (-)-ABA is completely inactive for stomatal closure [1]—means that procurement of enantiomerically pure (+)-ABA (≥98% by HPLC, confirmed by optical rotation [α]/D 415±10°) is a non-negotiable requirement for generating reproducible guard cell signaling data. Use of racemic ABA would confound dose-response relationships and under-power the assay by introducing 50% inactive enantiomer.

ABA Receptor Agonist Screening and Target Engagement Assays

In high-throughput screening campaigns for novel ABA receptor agonists or antagonists, (+)-ABA serves as the universal positive control because it activates all dimeric (PYR1, PYL1–PYL3) and monomeric (PYL4–PYL13) receptor subtypes [2]. This contrasts with synthetic leads such as pyrabactin, which antagonizes PYL2 and is therefore unsuitable as a pan-receptor reference [2]. PP2C phosphatase inhibition assays using (+)-ABA at its established IC50 of 125 nM for the PYR1-HAB1 complex [3] provide a calibrated baseline against which novel compound potency can be quantitatively benchmarked.

Biopesticide Formulation with Predictable Soil Fate

For development of ABA-based biopesticides or plant growth regulators intended for soil application, the enantiomer-specific degradation kinetics documented by Gámiz et al. [4][5] enable formulators to predict product longevity. (+)-ABA with a DT50 < 4 days is suited for rapid-onset, short-duration applications where minimal environmental persistence is desired. Conversely, when longer soil activity is needed, a racemic or (R)-enriched formulation may be considered—but this choice must be intentional and informed by the 2- to 7-fold persistence differential between enantiomers [4][5].

Plant Metabolomics and ABA Catabolism Studies

For studies tracking ABA catabolic flux through the 8'-hydroxylation pathway to phaseic acid and dihydrophaseic acid, (+)-ABA is the required substrate because it replicates the endogenous metabolic route [6]. The unnatural (-)-enantiomer is shunted through the 7'-hydroxylation pathway, generating (-)-7'-hydroxyABA rather than the canonical catabolites [6]. Stable isotope-labeled (+)-ABA (e.g., (+)-ABA-d6) paired with the natural enantiomer enables precise LC-MS/MS-based quantification of endogenous ABA pools and metabolic turnover rates without the confounding influence of enantiomer-specific catabolism that would arise from racemic tracers [6].

• [1] Milborrow BV. A distinction between the fast and slow responses to abscisic acid. Aust J Plant Physiol. 1980;7(6):749-754. doi:10.1071/PP9800749. View Source
• [2] Melcher K, Xu Y, Ng L-M, et al. Identification and mechanism of ABA receptor antagonism. Nat Struct Mol Biol. 2010;17(9):1102-1108. doi:10.1038/nsmb.1887. View Source
• [3] Park S-Y, Fung P, Nishimura N, et al. Abscisic acid inhibits type 2C protein phosphatases via the PYR/PYL family of START proteins. Science. 2009;324(5930):1068-1071. doi:10.1126/science.1173041. View Source
• [4] Gámiz B, Hermosín MC, Celis R. Sorption, persistence and leaching of abscisic acid in agricultural soils: an enantiomer-selective study. Geoderma. 2016;269:112-118. doi:10.1016/j.geoderma.2016.01.024. View Source
• [5] Gámiz B, Cox L, Hermosín MC, Celis R. Assessing the effect of organoclays and biochar on the fate of abscisic acid in soil. J Agric Food Chem. 2017;65(1):29-38. doi:10.1021/acs.jafc.6b03668. View Source
• [6] Balsevich JJ, Cutler AJ, Lamb N, et al. Response of cultured maize cells to (+)-abscisic acid, (-)-abscisic acid, and their metabolites. Plant Physiol. 1994;106(1):135-142. doi:10.1104/pp.106.1.135. NRC Publications Archive. View Source